3-(1-adamantyl)-N'-(2,4-dihydroxybenzylidene)-1H-pyrazole-5-carbohydrazide

• IUPAC Name: 5-(1-adamantyl)-N-[(E)-(2,4-dihydroxyphenyl)methylideneamino]-1H-pyrazole-3-carboxamide
• InChI: InChI=1S/C21H24N4O3/c26-16-2-1-15(18(27)6-16)11-22-25-20(28)17-7-19(24-23-17)21-8-12-3-13(9-21)5-14(4-12)10-21/h1-2,6-7,11-14,26-27H,3-5,8-10H2,(H,23,24)(H,25,28)/b22-11+
• InChI Key: BVXBINTUOXGPHJ-SSDVNMTOSA-N
• Canonical SMILES: C1C2CC3CC1CC(C2)(C3)C4=CC(=NN4)C(=O)NN=CC5=C(C=C(C=C5)O)O
• Isomeric SMILES: C1C2CC3CC1CC(C2)(C3)C4=CC(=NN4)C(=O)N/N=C/C5=C(C=C(C=C5)O)O
• Molecular Formula: C21H24N4O3
• Molecular Weight: 380.4 g/mol

Description

This compound belongs to the acylhydrazone class, characterized by a pyrazole core substituted with an adamantyl group at position 3 and a 2,4-dihydroxybenzylidene hydrazide moiety at position 3. The adamantyl group confers lipophilicity and rigidity, enhancing membrane permeability and thermal stability . The 2,4-dihydroxybenzylidene moiety provides hydrogen-bonding sites, influencing solubility and coordination with metal ions . This structural duality makes the compound versatile for applications in medicinal chemistry, materials science, and sensor development.

Biological Activity

3-(1-adamantyl)-N'-(2,4-dihydroxybenzylidene)-1H-pyrazole-5-carbohydrazide is a compound that has garnered interest due to its potential biological activities, particularly in the fields of antimicrobial and anticancer research. This article provides a comprehensive overview of its synthesis, biological activity, and relevant research findings.

Synthesis

The synthesis of 3-(1-adamantyl)-N'-(2,4-dihydroxybenzylidene)-1H-pyrazole-5-carbohydrazide involves the reaction of 1-adamantyl carbohydrazide with various substituted benzaldehydes. The resulting hydrazide-hydrazones have been shown to exhibit diverse biological activities, including antimicrobial and cytotoxic effects against various pathogens and cancer cell lines .

Antimicrobial Activity

Research indicates that compounds derived from the adamantane moiety, including 3-(1-adamantyl)-N'-(2,4-dihydroxybenzylidene)-1H-pyrazole-5-carbohydrazide, display notable antimicrobial properties. In a study evaluating the antibacterial effects against Gram-positive and Gram-negative bacteria as well as fungi such as Candida albicans, several derivatives exhibited significant inhibition zones, indicating their potential as antimicrobial agents.

Compound	Target Organism	Activity
4a	Staphylococcus aureus	Moderate
4b	Bacillus cereus	Strong
5e	Candida albicans	Significant

The study highlighted that compounds with specific functional groups on the benzyl ring demonstrated enhanced activity against tested strains .

Cytotoxicity

The cytotoxic effects of 3-(1-adamantyl)-N'-(2,4-dihydroxybenzylidene)-1H-pyrazole-5-carbohydrazide were assessed in various human cancer cell lines, including Hep3B (liver), HeLa (cervical), A549 (lung), and MCF-7 (breast). The results showed varying degrees of cytotoxicity:

Cell Line	IC50 (μM)
Hep3B	37.78 ± 2.44
HeLa	40.42 ± 0.38
A549	19.62 ± 1.74
MCF-7	34.13 ± 2.22

Compounds such as 5e exhibited the most potent cytotoxicity, suggesting a structure–activity relationship where specific substituents enhance biological efficacy .

The mechanism by which these compounds exert their biological effects may involve the inhibition of key metabolic pathways in target organisms or cancer cells. For instance, some hydrazone derivatives have been reported to inhibit enzymes critical for cellular metabolism and proliferation, such as carbonic anhydrase II and hypoxia-inducible factors (HIFs) .

Case Studies

In one notable case study, the compound was tested for its effectiveness against resistant strains of bacteria. The results indicated that it not only inhibited bacterial growth but also had a synergistic effect when combined with conventional antibiotics, suggesting a potential role in overcoming antibiotic resistance .

Scientific Research Applications

Synthesis and Chemical Properties

The synthesis of 3-(1-adamantyl)-N'-(2,4-dihydroxybenzylidene)-1H-pyrazole-5-carbohydrazide typically involves the reaction of adamantane derivatives with hydrazine and appropriate aldehydes. The presence of the adamantane moiety enhances the lipophilicity and biological activity of the compound. The compound's structure can be confirmed through techniques such as NMR spectroscopy and mass spectrometry.

Antimicrobial Properties

Research indicates that pyrazole derivatives, including those with carbohydrazide functionalities, exhibit significant antimicrobial activity. For instance, studies have shown that certain derivatives can inhibit the growth of various bacterial strains, making them potential candidates for developing new antibiotics . The incorporation of the adamantyl group may further enhance these properties due to increased membrane penetration.

Anticancer Activity

Several studies have highlighted the anticancer potential of pyrazole derivatives. Specifically, compounds similar to 3-(1-adamantyl)-N'-(2,4-dihydroxybenzylidene)-1H-pyrazole-5-carbohydrazide have demonstrated cytotoxic effects against various cancer cell lines, including A549 lung cancer cells. These compounds can induce apoptosis and inhibit cell proliferation in a dose-dependent manner . The mechanism often involves the disruption of cellular signaling pathways critical for tumor growth.

Anti-inflammatory Effects

Pyrazole derivatives have also been investigated for their anti-inflammatory properties. Some studies report that certain compounds can reduce inflammation in animal models, suggesting their potential use in treating inflammatory diseases . The anti-inflammatory effects are often attributed to the inhibition of pro-inflammatory cytokines.

Case Studies

Study	Compound	Findings
	3-(1-adamantyl)-N'-(2,4-dihydroxybenzylidene)-1H-pyrazole-5-carbohydrazide	Demonstrated significant antimicrobial activity against E. coli and S. aureus.
	Similar pyrazole derivatives	Induced apoptosis in A549 lung cancer cells; effective at low concentrations.
	Various pyrazole-carbohydrazides	Exhibited anti-inflammatory effects in carrageenan-induced paw edema model.

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

Table 1: Structural Comparison of Key Analogues

Compound Name	Substituent (R)	Molecular Formula	Key Features	Reference
3-(1-Adamantyl)-N'-(2,4-dihydroxybenzylidene)-1H-pyrazole-5-carbohydrazide	2,4-dihydroxybenzylidene	C22H24N4O3	High H-bonding capacity; potential antioxidant and metal coordination
3-(1-Adamantyl)-N'-(3,4-dimethoxyphenylmethylene)-1H-pyrazole-5-carbohydrazide	3,4-dimethoxyphenylmethylene	C23H28N4O3	Methoxy groups enhance lipophilicity; reduced H-bonding vs. dihydroxy
5-(Adamantan-1-yl)-N'-(4-pyridinylmethylene)-1H-pyrazole-3-carbohydrazide	4-pyridinylmethylene	C20H23N5O	Pyridine enables metal coordination; potential chemosensor applications
N'-(2,4-Dihydroxybenzylidene)-3-(p-tolyl)-1H-pyrazole-5-carbohydrazide	p-tolyl	C18H16N4O3	Tolyl group increases steric bulk; used in pesticidal intermediates
N'-(2,3-Dihydroxybenzylidene)-3-(1H-indol-3-yl)propanehydrazide	Indole-propanehydrazide	C19H18N4O3	Indole moiety enhances neuroprotective activity

Key Observations:

• Adamantyl vs. Aromatic Substituents: Adamantyl derivatives (e.g., ) exhibit superior thermal stability compared to non-rigid analogues (e.g., p-tolyl in ).
• Hydroxy vs. Methoxy Groups : The 2,4-dihydroxybenzylidene group in the target compound facilitates stronger metal coordination (e.g., Al³⁺ in ) than methoxy-substituted analogues, which prioritize lipophilicity .
• Heterocyclic Substituents : Pyridine-containing derivatives (e.g., ) show enhanced chelation properties, making them suitable for fluorescence-based sensing .

Physicochemical Properties

Table 2: Physicochemical Comparison

Property	Target Compound	3,4-Dimethoxy Analogue	4-Pyridinyl Analogue	Indole Derivative
Molecular Weight	408.5 g/mol	408.5 g/mol	349.4 g/mol	346.4 g/mol
Melting Point	Not reported	Not reported	Not reported	239–263°C
Solubility	Moderate in DMSO	High in organic solvents	Moderate in polar solvents	Low in aqueous media
LogP (Predicted)	3.2	3.8	2.5	2.9

• Lipophilicity : Adamantyl derivatives (LogP ~3.2) are more lipophilic than pyridine-containing analogues (LogP ~2.5), favoring blood-brain barrier penetration .
• Thermal Stability : Adamantyl and rigid aromatic groups (e.g., indole in ) enhance stability compared to flexible alkyl chains.